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Introduction
Oleanane, a pentacyclic triterpenoid, is a significant biomarker predominantly found in

angiosperms (flowering plants).[1] Its presence and abundance in ancient sedimentary rocks

and petroleum provide valuable insights into the evolution and diversification of flowering plants

throughout geological time. The quantification of oleanane, often expressed as the Oleanane

Index, serves as a powerful tool for paleobotanical studies and for determining the age of

source rocks.[1][2] This application note provides a detailed protocol for the extraction,

quantification, and data interpretation of oleanane from rock extracts using Gas

Chromatography-Mass Spectrometry (GC-MS).

Principle
The method is based on the extraction of bitumen (soluble organic matter) from crushed

sedimentary rock samples. The extracted organic material is then fractionated to isolate the

saturated hydrocarbon fraction containing oleanane and other biomarkers like hopanes.

Quantification is achieved by GC-MS analysis, where oleanane and the reference compound,

17α(H),21β(H)-hopane (a ubiquitous microbial biomarker), are identified and their peak areas

are measured from the m/z 191 mass chromatogram.[3][4][5][6] The Oleanane Index is then

calculated to normalize the oleanane concentration and infer the relative input of angiosperms

to the organic matter.
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This protocol is intended for researchers, scientists, and professionals in the fields of

geochemistry, paleobotany, and petroleum geology for the following applications:

Paleobotanical Reconstruction: Tracing the emergence and proliferation of angiosperms in

ancient ecosystems.

Source Rock Age Determination: Estimating the geological age of petroleum source rocks,

with higher Oleanane Index values generally indicating a Cretaceous or younger age.[1][7]

Depositional Environment Analysis: Providing clues about the paleoenvironment based on

the input of terrestrial organic matter.

Experimental Protocols
Sample Preparation

Rock Crushing and Pulverization:

Clean the exterior of the rock sample to remove any surface contaminants.

Break the rock sample into smaller chips using a jaw crusher.

Pulverize the rock chips to a fine powder (approximately 100-mesh) using a vertical

pulverizer equipped with ceramic plates to avoid metal contamination.

Soxhlet Extraction:

Accurately weigh approximately 50-100 g of the powdered rock sample and place it in a

pre-extracted cellulose thimble.

Add an internal standard (e.g., deuterated alkane) to the sample for recovery assessment.

Place the thimble in a Soxhlet extractor.

Extract the sample with a mixture of dichloromethane (DCM) and methanol (93:7 v/v) for

72 hours.

After extraction, concentrate the solvent using a rotary evaporator to obtain the total lipid

extract (bitumen).
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Fractionation of the Extract:

Prepare a chromatography column packed with activated silica gel.

Dissolve the bitumen in a minimal amount of hexane and load it onto the column.

Elute the saturated hydrocarbon fraction with n-hexane.

Elute the aromatic hydrocarbon fraction with a mixture of n-hexane and DCM.

Elute the polar (NSO) fraction with a mixture of DCM and methanol.

Collect the saturated hydrocarbon fraction, as it contains oleanane and hopanes.

Concentrate the saturated fraction under a gentle stream of nitrogen.

GC-MS Analysis
Instrument Conditions:

Gas Chromatograph: Agilent 7890B GC (or equivalent)

Mass Spectrometer: Agilent 5977A MSD (or equivalent)

Column: HP-5ms (or equivalent), 30 m x 0.25 mm i.d., 0.25 µm film thickness

Carrier Gas: Helium at a constant flow rate of 1.2 mL/min

Oven Temperature Program:

Initial temperature: 40°C, hold for 2 minutes

Ramp 1: 10°C/min to 150°C

Ramp 2: 4°C/min to 320°C, hold for 15 minutes

Injector Temperature: 290°C

Transfer Line Temperature: 300°C
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Ion Source Temperature: 230°C

Ionization Energy: 70 eV

Mass Range: m/z 50-550 (Full Scan) and Selected Ion Monitoring (SIM)

Data Acquisition:

Acquire data in both full scan and Selected Ion Monitoring (SIM) mode.

In SIM mode, monitor the characteristic fragment ion for pentacyclic triterpanes at m/z

191.[3][4][5][6][8]

Data Analysis and Quantification
Peak Identification:

Identify the peaks corresponding to 18α(H)-oleanane and 17α(H),21β(H)-hopane (C30

hopane) in the m/z 191 mass chromatogram based on their retention times and

comparison with established mass spectral libraries and reference standards.

Peak Integration:

Integrate the peak areas of 18α(H)-oleanane and C30 hopane using the GC-MS software.

Calculation of Oleanane Index:

Calculate the Oleanane Index using the following formula: Oleanane Index = [Peak Area

of 18α(H)-Oleanane] / ([Peak Area of 18α(H)-Oleanane] + [Peak Area of C30 Hopane])[7]

[9]

Data Presentation
Quantitative results should be summarized in a clear and structured table to facilitate

comparison between different samples.

Table 1: Oleanane Quantification and Oleanane Index for Rock Extracts from Different

Geological Periods.
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e
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*LOD: Limit of Detection. Data is hypothetical and for illustrative purposes, based on typical

values found in the literature.[2][10]

Interpretation of Results
The Oleanane Index provides a semi-quantitative measure of the contribution of angiosperms

to the sedimentary organic matter.

Oleanane Index < 0.2: Generally indicates a pre-Cretaceous source rock or a Cretaceous

source rock with minimal angiosperm input.
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Oleanane Index > 0.2: Suggests a significant contribution from angiosperms, typically

indicating a Late Cretaceous or Tertiary age for the source rock.[7]
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Caption: Experimental workflow for oleanane quantification.
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Caption: Logic for Oleanane Index calculation and interpretation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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